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Introduction

Squalene synthase (SQS), also known as farnesyl-diphosphate farnesyltransferase (FDFT1), is
a critical enzyme in the cholesterol biosynthesis pathway.[1] It catalyzes the first committed
step in sterol synthesis, the head-to-head condensation of two molecules of farnesyl
pyrophosphate (FPP) to form squalene. This unique enzymatic reaction makes SQS an
attractive target for the development of cholesterol-lowering drugs. Schizostatin, a fungal
metabolite isolated from Schizophyllum commune, is a potent and competitive inhibitor of
squalene synthase and serves as a valuable tool for studying its activity and for screening
potential drug candidates.

These application notes provide detailed protocols for two common methods of assaying
squalene synthase activity: a radiometric assay and a colorimetric assay. Also included are
protocols for the preparation of rat liver microsomes, a common source of squalene synthase
for in vitro assays.

Squalene Synthesis Pathway and Inhibition by
Schizostatin

Squalene synthase catalyzes a two-step reaction. First, two molecules of FPP are condensed
to form the intermediate presqualene pyrophosphate (PSPP). Subsequently, PSPP undergoes
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a reductive rearrangement, requiring NADPH as a cofactor, to yield squalene. Schizostatin
acts as a competitive inhibitor with respect to the substrate, farnesyl pyrophosphate (FPP).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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